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Compound of Interest

Compound Name:
4-Amino-2-isopropyl-5-

methylphenol

Cat. No.: B072589 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the handling, storage, and potential applications of 4-
Amino-2-isopropyl-5-methylphenol hydrochloride. The following troubleshooting guides and

frequently asked questions (FAQs) are designed to address specific issues that may be

encountered during experiments.

Frequently Asked Questions (FAQs)
1. What is 4-Amino-2-isopropyl-5-methylphenol hydrochloride?

4-Amino-2-isopropyl-5-methylphenol hydrochloride is a chemical compound with the

molecular formula C₁₀H₁₆ClNO. It belongs to the class of aminophenols, which are organic

compounds containing both amino and hydroxyl functional groups attached to a benzene ring.

These compounds are of interest in drug discovery and organic synthesis due to their versatile

reactivity and potential biological activities.

2. What are the general safety precautions for handling this compound?

This compound is classified as harmful if swallowed and causes severe skin burns and eye

damage. It is also toxic to aquatic life with long-lasting effects.[1] Therefore, it is crucial to

handle it with appropriate personal protective equipment (PPE) in a well-ventilated area.

3. What personal protective equipment (PPE) should I use?
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To ensure safety, the following PPE is recommended:

Eye/Face Protection: Safety glasses with side-shields or goggles. A face shield may be

necessary for larger quantities or when there is a risk of splashing.

Skin Protection: Chemical-resistant gloves (e.g., neoprene), a lab coat, and protective boots.

Respiratory Protection: A dust respirator is required when handling the solid form to prevent

inhalation of dust particles.

4. How should I store 4-Amino-2-isopropyl-5-methylphenol hydrochloride?

The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated

place.[2] It should be kept away from incompatible materials such as strong oxidizing agents

and acids.[3] For long-term storage, some suppliers recommend refrigeration (2-8°C), while

others state room temperature is adequate. It is best to consult the supplier's specific

recommendations.

5. How should I dispose of this compound and its waste?

Disposal of 4-Amino-2-isopropyl-5-methylphenol hydrochloride and its containers must be

done in accordance with local, state, and federal regulations. It should be disposed of as

hazardous waste. Contact a licensed professional waste disposal service.[4]

Troubleshooting Guides
Handling and Storage Issues
This section addresses common problems that may arise during the handling and storage of 4-
Amino-2-isopropyl-5-methylphenol hydrochloride.

Problem: The compound has changed color.

Possible Cause: Exposure to air, light, or contaminants can cause degradation or oxidation

of the compound. Phenolic compounds are particularly susceptible to oxidation, which can

lead to a change in color.

Solution:
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Always store the compound in a tightly sealed, opaque container to protect it from light

and air.

If the compound is stored under an inert atmosphere (e.g., argon or nitrogen), ensure the

seal of the container is intact.

If you suspect contamination, it is best to use a fresh batch of the compound for your

experiments to ensure the integrity of your results.

Problem: The compound does not dissolve as expected.

Possible Cause: The solubility of 4-Amino-2-isopropyl-5-methylphenol hydrochloride can

be affected by the solvent, temperature, and pH.

Solution:

Solvent Selection: While specific solubility data is not readily available, aminophenol

hydrochlorides are generally more soluble in polar solvents. Experiment with small

quantities in solvents such as water, ethanol, or DMSO.

Temperature: Gently warming the solution may aid in dissolution. However, be cautious as

excessive heat can cause degradation.

pH Adjustment: The hydrochloride salt is acidic. Adjusting the pH of the solution may alter

its solubility.

Problem: Inconsistent experimental results.

Possible Cause: Inconsistent results can stem from improper handling, storage, or the use of

a degraded compound.

Solution:

Standardize Procedures: Ensure that all handling and weighing of the compound are done

in a consistent and controlled environment (e.g., a glove box for air-sensitive applications).

Fresh Solutions: Prepare fresh solutions for each experiment, as the stability of the

compound in solution is not well-documented.
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Purity Check: If you suspect the purity of your compound, consider having it analyzed

(e.g., by HPLC or NMR) to confirm its identity and purity.

Data Presentation
Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₁₀H₁₆ClNO

Molecular Weight 200.69 g/mol

Appearance
Cream to pink or yellow to brown crystals or

powder

Purity (Assay) ≥96.0 to ≤104.0% (Titration ex Chloride)

Table 2: Recommended Storage Conditions

Condition Recommendation

Temperature
Store in a cool place. Some sources

recommend refrigeration (2-8°C).

Atmosphere
Store under an inert atmosphere (e.g., Argon or

Nitrogen) if possible.

Container Tightly sealed, opaque container.

Incompatible Materials Strong oxidizing agents, acids.

Experimental Protocols & Methodologies
While specific, published experimental protocols for 4-Amino-2-isopropyl-5-methylphenol
hydrochloride are not readily available, research on related aminophenol derivatives suggests

potential areas of application. Aminophenol scaffolds are utilized in the synthesis of various

biologically active molecules.

General Approach for Investigating Biological Activity:
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Solubilization: Determine the optimal solvent for your experimental system (e.g., DMSO for

cell-based assays, followed by dilution in media).

Preliminary Screening: Screen the compound for various biological activities based on the

known properties of similar aminophenol derivatives, such as:

Antioxidant activity (e.g., DPPH assay).

Antimicrobial activity (e.g., MIC assay against a panel of bacteria and fungi).

Cytotoxicity (e.g., MTT assay against various cancer cell lines).

Mechanism of Action Studies: If a significant biological activity is observed, further studies

can be conducted to elucidate the mechanism of action. For example, if the compound

shows anticancer activity, downstream signaling pathways could be investigated using

techniques like Western blotting or reporter assays.

Visualizations
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Troubleshooting Handling and Storage of 4-Amino-2-isopropyl-5-methylphenol hydrochloride

Start: Encountered Issue

Compound has changed color Poor solubility Inconsistent results

Check storage conditions:
- Tightly sealed?

- Protected from light?
- Correct temperature?

Review solvent choice:
- Polar vs. non-polar?
- pH of the medium?

Review experimental procedure:
- Consistent weighing?
- Fresh solutions used?

Action: Verify compound purity (e.g., HPLC, NMR).

Action: Use inert atmosphere for storage. Action: Use a fresh batch of the compound. Action: Perform small-scale solubility tests with different solvents, temperatures, and pH. Action: Standardize handling and solution preparation protocols.

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues.
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Hypothesis Generation for a Novel Aminophenol Derivative

Start: Novel Aminophenol Compound

Literature Review on Structurally Similar Compounds In Silico Screening (e.g., molecular docking)

Formulate Hypothesis on Biological Activity

Hypothesis: Antioxidant Activity Hypothesis: Antimicrobial Activity Hypothesis: Anticancer Activity

Design Experiments:
- DPPH Assay

- ROS Scavenging Assay

Design Experiments:
- MIC/MBC Assays
- Biofilm Inhibition

Design Experiments:
- Cytotoxicity Assays (MTT)

- Apoptosis Assays

Analyze Results and Refine Hypothesis

Click to download full resolution via product page

Caption: General workflow for investigating biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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